6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid
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Description
6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid (CAS: 2090978-77-9) is a pyridine derivative featuring a 4-methylpyridin-3-yl substituent at position 6 and a carboxylic acid group at position 3. Its molecular formula is C₁₂H₁₀N₂O₂, with a molecular weight of 214.22 g/mol. The compound is commercially available through specialized suppliers, indicating its relevance in pharmaceutical and chemical research .
Properties
Molecular Formula |
C12H10N2O2 |
|---|---|
Molecular Weight |
214.22 g/mol |
IUPAC Name |
6-(4-methylpyridin-3-yl)pyridine-3-carboxylic acid |
InChI |
InChI=1S/C12H10N2O2/c1-8-4-5-13-7-10(8)11-3-2-9(6-14-11)12(15)16/h2-7H,1H3,(H,15,16) |
InChI Key |
ZBVBRVOXTNEXRA-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=NC=C1)C2=NC=C(C=C2)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid can be achieved through various synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction typically employs palladium catalysts and boron reagents under mild and functional group-tolerant conditions.
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. the principles of large-scale organic synthesis, such as optimization of reaction conditions, use of cost-effective reagents, and implementation of efficient purification techniques, would likely be applied to produce this compound on an industrial scale.
Chemical Reactions Analysis
Types of Reactions
6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding pyridine N-oxides.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or an aldehyde.
Substitution: Electrophilic and nucleophilic substitution reactions can occur at the pyridine rings.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Reagents like halogens, alkyl halides, and nucleophiles are employed under appropriate conditions.
Major Products
Oxidation: Pyridine N-oxides.
Reduction: Alcohols or aldehydes.
Substitution: Various substituted pyridine derivatives.
Scientific Research Applications
6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid has several scientific research applications:
Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.
Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.
Industry: Utilized in the synthesis of advanced materials and as a reference standard in analytical chemistry.
Mechanism of Action
The mechanism of action of 6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to various physiological effects. The exact pathways and molecular targets involved are subject to ongoing research and may vary depending on the specific context of its use .
Comparison with Similar Compounds
Structural and Physicochemical Properties
A comparative table of key parameters is provided:
Biological Activity
6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid, also known as a pyridine derivative, has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article explores the compound's biological activity, mechanisms of action, and relevant case studies, supported by data tables and detailed research findings.
Overview of Biological Activities
The compound is primarily studied for its antimicrobial and anticancer properties. Research indicates that it may interact with specific molecular targets, modulating various biological pathways. Below is a summary of its key biological activities:
- Antimicrobial Activity : Exhibits efficacy against various bacterial strains.
- Anticancer Activity : Demonstrates potential in inhibiting cancer cell proliferation.
- Anti-inflammatory Effects : May reduce inflammation through modulation of specific pathways.
Antimicrobial Activity
Recent studies have highlighted the antimicrobial properties of 6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid. The compound has shown effectiveness against a range of pathogens, including antibiotic-resistant strains.
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Escherichia coli | 50 µM |
| Staphylococcus aureus | 75 µM |
| Pseudomonas aeruginosa | 100 µM |
These findings suggest that the compound could serve as a promising candidate in the development of new antimicrobial agents, particularly against resistant strains .
Anticancer Activity
The anticancer potential of this compound has been investigated in various cancer cell lines. In vitro studies have demonstrated that it can inhibit cell growth and induce apoptosis in cancer cells.
Case Study: Inhibition of MCF-7 Breast Cancer Cells
In a study involving MCF-7 breast cancer cells, 6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid exhibited significant cytotoxicity:
- IC50 Value : 225 µM
- Mechanism : Induction of apoptosis and cell cycle arrest at the S phase.
This suggests that the compound may disrupt normal cell cycle progression, leading to increased cell death .
The mechanism by which 6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid exerts its biological effects is believed to involve:
- Enzyme Inhibition : Binding to specific enzymes or receptors, which alters their activity.
- Signal Pathway Modulation : Influencing pathways related to inflammation and cell proliferation.
For example, in inflammatory models, the compound has been shown to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 .
Research Findings and Future Directions
Ongoing research aims to further elucidate the structure-activity relationships (SAR) of this compound and its analogs. Studies are focusing on optimizing its pharmacokinetic properties and enhancing its selectivity for target pathways.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
